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Compound of Interest

Compound Name: 4'-Methoxypropiophenone

Cat. No.: B029531 Get Quote

An In-depth Technical Guide to 4'-Methoxypropiophenone (CAS 121-97-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Methoxypropiophenone (CAS

121-97-1), a key organic compound utilized in various scientific and industrial applications. This

document details its physicochemical properties, synthesis protocols, known applications, and

safety information, presenting data in a clear and accessible format for technical professionals.

Core Properties and Identifiers
4'-Methoxypropiophenone is an aromatic ketone characterized by a propiophenone structure

with a methoxy group substituted at the para position of the phenyl ring.[1][2] This substitution

influences its chemical reactivity and physical properties.[1] It typically appears as a white to

off-white crystalline solid or a clear, colorless to pale yellow liquid, depending on purity and

ambient temperature.[1][3]
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Identifier Value

CAS Number 121-97-1[1][4]

Molecular Formula C₁₀H₁₂O₂[2]

Molecular Weight 164.20 g/mol [5][6]

IUPAC Name 1-(4-methoxyphenyl)propan-1-one[7][8]

Synonyms
p-Methoxypropiophenone, Ethyl 4-

methoxyphenyl ketone, 4-Propanoylanisole

InChI Key ZJVAWPKTWVFKHG-UHFFFAOYSA-N[5][9]

Canonical SMILES CCC(=O)C1=CC=C(C=C1)OC[1][10][8]

Quantitative Physicochemical Data
The following table summarizes the key physical and chemical properties of 4'-
Methoxypropiophenone, compiled from various chemical data sources.

Property Value

Appearance
White crystal / Clear colorless to amber liquid[1]

[4]

Melting Point 27-29 °C[4][5]

Boiling Point 273-275 °C[4][5][11]

Density 0.937 g/mL at 25 °C[4][5]

Refractive Index (n20/D) 1.5465[4][5]

Flash Point 61 °C (142 °F) - closed cup[4][5]

Solubility

Soluble in organic solvents like ethanol, ether,

chloroform, and ethyl acetate.[2][11] Sparingly

soluble in water.[1][2]

Storage Temperature
Room Temperature; Sealed in dry conditions[1]

[11]
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Spectroscopic Data Summary
Spectroscopic data is crucial for the identification and characterization of 4'-
Methoxypropiophenone.

Technique Description

¹H NMR

Spectrum data is available, confirming the

proton environments in the molecule's structure.

[9][12]

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectra are

available, with a molecular ion peak at m/z 164.

[7][9][13]

Infrared (IR) Spectroscopy
IR spectrum data is available for identifying

functional groups.[9]

Raman Spectroscopy Raman spectrum data is available.[9][13]

Synthesis of 4'-Methoxypropiophenone
The most common method for synthesizing 4'-Methoxypropiophenone is through the Friedel-

Crafts acylation of anisole with propionyl chloride, using a Lewis acid catalyst like anhydrous

aluminum chloride.[1] An alternative method involves the reaction of ethylmagnesium bromide

with p-methoxybenzonitrile.[4]

Experimental Protocol: Friedel-Crafts Acylation
This protocol is based on established chemical synthesis methodologies.[3]

Materials:

Anisole (C₇H₈O)

Propionyl chloride (C₃H₅ClO)

Anhydrous aluminum chloride (AlCl₃)
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1,2-Dichloroethane (solvent)

Hydrochloric acid (concentrated)

Sodium hydroxide solution (2%)

Ice and Water

Procedure:

Catalyst Suspension: Suspend anhydrous aluminum chloride in 1,2-dichloroethane in a

reaction vessel equipped with a stirrer and cooling system.

Acyl Chloride Addition: Cool the suspension and slowly add propionyl chloride while

maintaining a low temperature.

Anisole Addition: Once the acyl chloride addition is complete, allow the mixture to warm to

approximately 18-20 °C. Then, add anisole over a period of about 2 hours, ensuring the

temperature remains constant at 20 °C.[3]

Reaction: Let the mixture stand for 12 hours to ensure the reaction proceeds to completion.

[3]

Work-up: Decompose the aluminum chloride complex by carefully pouring the reaction

product into a mixture of ice, water, and concentrated hydrochloric acid.[3]

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and

extract the aqueous layer twice with 1,2-dichloroethane.[3]

Washing: Combine the organic extracts and wash them sequentially with a 2% sodium

hydroxide solution (three times) and then with water.[3]

Purification: Remove the 1,2-dichloroethane solvent via vacuum evaporation. The crude

product is then purified by distillation to yield pure 4'-Methoxypropiophenone.[3]
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Reactants & Catalyst

Reaction Step

Work-up & Purification

Final Product

Anisole

Friedel-Crafts Acylation
(1,2-Dichloroethane, 20°C, 12h)

Propionyl Chloride Anhydrous AlCl₃

Quench with HCl/Ice

Reaction Mixture

Extract with Solvent

Wash (NaOH, H₂O)

Evaporation & Distillation

Pure 4'-Methoxypropiophenone

Click to download full resolution via product page

Workflow for the synthesis of 4'-Methoxypropiophenone.
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Applications in Research and Development
4'-Methoxypropiophenone is primarily valued as a versatile chemical intermediate.[1][2][4] Its

applications span several fields, most notably in the synthesis of more complex molecules.

Pharmaceutical Synthesis: It serves as a crucial building block in the production of various

pharmaceutical compounds.[1] It is particularly noted as an intermediate in the synthesis of

some beta-blockers and other cardiovascular drugs.[1]

Organic Synthesis: In a broader context, it is a useful precursor in various organic reactions

for research and development purposes.[4][11]

Fragrance and Flavoring: The compound is a precursor in the synthesis of agents used in

the cosmetic and food industries.[1]

4'-Methoxypropiophenone
(CAS 121-97-1)

Pharmaceuticals
(e.g., Beta-blockers)Intermediate For

Fragrances & FlavorsPrecursor To

Chemical Research
(Organic Synthesis)

Starting Material

Click to download full resolution via product page

Key application areas for 4'-Methoxypropiophenone.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of documented studies detailing the specific mechanism of

action or the effects of 4'-Methoxypropiophenone on biological signaling pathways.[3] While

some sources suggest potential anticancer activity, these claims are not substantiated with

detailed experimental data in the available scientific literature.[3][10] Therefore, its

pharmacological profile remains an area requiring further investigation.

Safety and Handling
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4'-Methoxypropiophenone is considered a hazardous chemical and requires appropriate

safety precautions during handling.[14]

Hazards: It is a combustible liquid that can cause skin and eye irritation.[14][15] It is also

harmful if swallowed or inhaled.[10][15]

Precautionary Measures: Standard laboratory personal protective equipment, including

gloves and safety glasses, should be worn.[15] Handling should occur in a well-ventilated

area, and inhalation of dust, mists, or vapors must be avoided.[14][15] Keep the compound

away from open flames and hot surfaces.[14]

Storage: Store in tightly sealed containers in a dry, well-ventilated place at ambient

temperature.[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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